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Introduction: The Role of Surfactants in Unlocking
Trapped Oil
Enhanced Oil Recovery (EOR) encompasses a suite of advanced techniques designed to

increase the amount of crude oil that can be extracted from a reservoir after primary and

secondary recovery methods have been exhausted.[1] Chemical EOR (cEOR), in particular,

involves injecting specialized chemical formulations to alter the physical and chemical

properties of the reservoir fluids and rock, thereby mobilizing residual oil.[2] Among the most

critical agents in cEOR are surfactants—compounds that lower the interfacial tension (IFT)

between oil and water and can alter the wettability of the reservoir rock.[3][4]

This guide focuses on the application of sulfonate-class surfactants in EOR. Sulfonates are

widely utilized due to their effectiveness, relative cost-efficiency, and adaptability to a range of

reservoir conditions.[1] We will explore the fundamental mechanisms, provide detailed

protocols for laboratory evaluation, and discuss the critical parameters that govern their

success.
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To illustrate the core principles of surfactant structure and function, we will conceptually

reference sodium methanesulfonate (CH₃SO₃Na). As a simple sulfonate with a minimal methyl

group, it lacks the necessary hydrophobic character to be an effective EOR surfactant.

However, it serves as an excellent baseline to explain why the more complex, long-chain

sulfonates—such as internal olefin sulfonates (IOS) or alcohol propoxy sulfonates—are

required and successful in mobilizing trapped oil. The fundamental requirement for an EOR

surfactant is an amphiphilic structure: a hydrophilic (water-loving) head group, like sulfonate,

and a substantial hydrophobic (oil-loving) tail. This dual nature allows the surfactant to

accumulate at the oil-water interface, which is the key to its function.[5]

Section 1: Core Mechanisms of Sulfonate
Surfactants in EOR
The efficacy of a sulfonate surfactant in an EOR flood hinges on two primary mechanisms: the

drastic reduction of interfacial tension and the alteration of reservoir rock wettability.

Interfacial Tension (IFT) Reduction
Residual oil is trapped in the porous media of the reservoir by high capillary forces, which are a

direct consequence of the high interfacial tension between the oil and the injection water

(brine).[6] An effective EOR surfactant must lower this IFT by several orders of magnitude

(ideally to ultra-low levels of <10⁻² mN/m).[7] By adsorbing at the oil-brine interface, the

surfactant molecules disrupt the cohesive forces, reducing the capillary pressure that

immobilizes the oil droplets.[8] This reduction allows the viscous forces of the injected fluid to

overcome the capillary forces, mobilizing the oil and forming an oil bank that can be pushed

toward a production well.[2][9] The ratio of viscous to capillary forces is described by the

dimensionless Capillary Number; increasing this number is the primary goal of surfactant

flooding.[6]

Wettability Alteration
Reservoir rocks can be either water-wet (preferentially in contact with water) or oil-wet. In many

reservoirs, particularly carbonates, the rock surface is oil-wet, meaning oil adheres strongly to

it, making displacement by water flooding inefficient.[10][11] Sulfonate surfactants can adsorb

onto the rock surface, effectively reversing its preference from oil-wet to water-wet.[8][11] This

process causes the adhered oil to detach from the rock surface, allowing it to be swept more
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easily by the injected water.[8] A shift to a more water-wet state improves the macroscopic

sweep efficiency and significantly increases the ultimate oil recovery.[11]

Caption: Core mechanisms of sulfonate surfactants in Enhanced Oil Recovery.

Section 2: Laboratory Screening Protocols for EOR
Surfactants
The selection of a suitable sulfonate surfactant is a rigorous process that requires systematic

laboratory evaluation to match the formulation to specific reservoir conditions (crude oil, brine

composition, and temperature).

Protocol 2.1: Phase Behavior Screening
Objective: To determine the optimal salinity at which a surfactant formulation creates a stable

microemulsion (Winsor Type III) with the target crude oil, which correlates with the lowest IFT.

Materials:

Array of glass pipettes or test tubes with volumetric markings.

Target crude oil.

Synthetic reservoir brine of varying salinities (e.g., 0.5% to 10% NaCl by weight).

Candidate sulfonate surfactant(s) and any co-surfactants or co-solvents.

Heating oven capable of maintaining reservoir temperature.

Procedure:

Solution Preparation: Prepare a stock solution of the surfactant formulation (e.g., 1-2 wt%

active surfactant) in deionized water.

Sample Formulation: In each pipette, add a fixed volume of the surfactant stock solution. Add

varying amounts of brine and crude oil. A common starting point is a water-oil ratio (WOR) of

1:1.
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Salinity Scan: Create a series of samples where the only variable is the salinity of the brine.

Equilibration: Gently agitate the sealed pipettes to mix the phases and place them in the

oven at reservoir temperature. Allow the samples to equilibrate for several days to weeks,

until the phase volumes are stable.

Observation: After equilibration, observe the number and type of phases formed.

Winsor Type I: Oil-in-water microemulsion in equilibrium with an excess oil phase (under-

optimum salinity).

Winsor Type II: Water-in-oil microemulsion in equilibrium with an excess water phase

(over-optimum salinity).

Winsor Type III: A middle-phase microemulsion containing significant amounts of both oil

and water, in equilibrium with excess oil and water phases. This is the desired state.

Data Analysis: Record the volumes of the oil, water, and microemulsion phases. The optimal

salinity is identified as the point where the microemulsion solubilizes equal volumes of oil

and water.[6]

Protocol 2.2: Interfacial Tension (IFT) Measurement
Objective: To quantify the IFT between the optimized surfactant formulation and the crude oil at

reservoir conditions.

Apparatus: Spinning Drop Tensiometer.

Procedure:

Prepare Surfactant Solution: Prepare the surfactant formulation at the optimal salinity

determined from the phase behavior screen.

Instrument Setup: Calibrate the tensiometer and set it to the reservoir temperature.

Sample Loading: Fill a capillary tube with the surfactant solution (the denser phase).
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Oil Injection: Inject a small droplet of the crude oil (the less dense phase) into the center of

the capillary tube.

Spinning: Rotate the capillary tube at high speed. The centrifugal force will elongate the oil

droplet along the axis of rotation.

Measurement: The shape of the elongated droplet is a function of the IFT. The instrument's

software analyzes the droplet's shape and calculates the IFT.

Equilibration: Monitor the IFT over time until a stable value is reached. Ultra-low IFT (<0.01

mN/m) is the target for a successful formulation.

Protocol 2.3: Wettability Alteration Assessment
Objective: To determine the ability of the surfactant solution to change the wetting preference of

a reservoir rock surface from oil-wet to water-wet.

Apparatus: Goniometer (Contact Angle Measurement System).

Procedure:

Substrate Preparation: Cut and polish thin slices of reservoir rock (e.g., calcite for carbonate

reservoirs, quartz for sandstone).

Aging: Clean the slices thoroughly. Saturate them with reservoir brine, then age them in

crude oil at reservoir temperature for several weeks to induce an oil-wet state.[12]

Initial Measurement: Place a droplet of reservoir brine on the oil-aged rock slice and

measure the initial contact angle. An angle >90° indicates an oil-wet surface.

Surfactant Treatment: Immerse the oil-aged rock slice in the optimized surfactant solution for

a set period (e.g., 24-48 hours) at reservoir temperature.

Final Measurement: Remove the slice, gently rinse with brine, and place a new droplet of

brine on the surface. Measure the contact angle again. A significant decrease in the contact

angle (ideally to <90°) indicates a shift towards a water-wet state.[12]
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Section 3: Dynamic Evaluation: Core Flooding
Protocol
Core flooding is the definitive laboratory test, simulating the flow of fluids through a porous

medium to measure oil recovery.[13]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Standard experimental workflow for a surfactant-polymer core flood test.

Protocol 3.1: Surfactant-Polymer (SP) Flood
Objective: To quantify the additional oil recovered by a surfactant-polymer formulation after a

conventional waterflood. Polymer is included for mobility control to ensure a stable

displacement front and prevent viscous fingering.[14][15]

Apparatus:

Core holder assembly with pressure taps.

High-pressure pumps for fluid injection.

Back-pressure regulator.

Fluid collection system (fraction collector).
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Pressure transducers and data acquisition system.

Procedure:

Core Setup: A prepared and saturated core plug (as per steps 1-3 in the workflow diagram)

is loaded into the core holder under reservoir-representative confining pressure and

temperature.

Secondary Waterflood: Inject synthetic reservoir brine at a constant rate until no more oil is

produced. This establishes the residual oil saturation (Sor) after secondary recovery. The

volume of oil produced is measured.

Surfactant-Polymer (SP) Slug Injection: Inject a predetermined volume (e.g., 0.3-0.5 pore

volumes) of the optimized surfactant-polymer solution. The polymer concentration is

designed to achieve a target viscosity for favorable mobility ratio.

Polymer Drive Injection: Immediately follow the SP slug with a larger volume (e.g., 1-2 pore

volumes) of a polymer-only solution. This "drive" fluid pushes the SP slug and the mobilized

oil bank through the core.

Final Waterflood: Inject brine again to displace the polymer solution and ensure all mobile oil

has been recovered.

Data Collection: Throughout the flood, continuously monitor:

Differential pressure across the core.

Volume of oil and water produced in the effluent at regular intervals.

Section 4: Data Presentation and Interpretation
Quantitative data from the core flood should be meticulously analyzed to determine the

effectiveness of the formulation.

Key Performance Indicators (KPIs):

Oil Recovery Factor (%OOIP): The percentage of the original oil in place (OOIP) recovered

at each stage. The key metric is the tertiary recovery—the additional oil recovered by the
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chemical flood after the waterflood.

Pressure Response: The injection pressure profile provides insights into fluid mobility and

potential pore plugging. A stable, uniform pressure response is desirable.

Table 1: Example Core Flood Data Summary

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: OOIP = Original Oil In Place, PV = Pore Volume.

The results in the table would indicate a successful chemical flood, with the SP formulation

recovering an additional 21.3% of the original oil that was left behind after conventional

waterflooding.[16]

Section 5: Special Considerations: High-
Temperature, High-Salinity (HTHS) Reservoirs
Many challenging reservoirs exhibit high temperatures (>90°C) and high salinities with

significant concentrations of divalent ions (Ca²⁺, Mg²⁺).[17] These conditions pose significant

challenges:

Surfactant Stability: Conventional sulfonates can precipitate or degrade at high temperatures

and in the presence of divalent cations.[17][18]

Phase Behavior: High salinity can push the surfactant formulation too far into the Winsor

Type II (over-optimum) region, making it ineffective.
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For HTHS applications, specialized surfactants are required. Alkoxy sulfonates (containing

ethylene oxide or propylene oxide groups) are often employed as they offer superior thermal

stability and salt tolerance.[18] Formulations for HTHS reservoirs must undergo the same

rigorous screening protocols, with particular attention paid to long-term stability at reservoir

temperature and compatibility with the high-salinity brine.[19][20]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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